2-[1-acetyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-1-naphthyl acetate

• IUPAC Name: [2-[2-acetyl-3-(3,4-dimethoxyphenyl)-3,4-dihydropyrazol-5-yl]naphthalen-1-yl] acetate
• InChI: InChI=1S/C25H24N2O5/c1-15(28)27-22(18-10-12-23(30-3)24(13-18)31-4)14-21(26-27)20-11-9-17-7-5-6-8-19(17)25(20)32-16(2)29/h5-13,22H,14H2,1-4H3
• InChI Key: ICYDNGYENFUFKK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(CC(=N1)C2=C(C3=CC=CC=C3C=C2)OC(=O)C)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H24N2O5
• Molecular Weight: 432.5 g/mol

Description

2-[1-acetyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-1-naphthyl acetate is a useful research compound. Its molecular formula is C25H24N2O5 and its molecular weight is 432.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 432.16852187 g/mol and the complexity rating of the compound is 725. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of complex organic compounds with specific functional groups, such as pyrazolines and naphthyl acetates, plays a crucial role in medicinal chemistry and material science. For example, the synthesis of pyrazoline derivatives has been explored for their potential antimicrobial activities and as conformationally restricted dopamine analogues (Azarifar & Shaebanzadeh, 2002); (Gentles et al., 1991).

Antimicrobial and Antioxidant Activities

• Research has demonstrated the synthesis and characterization of new pyrazoline derivatives with significant antimicrobial activity against a variety of test organisms, highlighting the potential for such compounds in developing new antimicrobial agents (Azarifar & Shaebanzadeh, 2002). Additionally, the antioxidant properties of phenolic compounds have been studied, suggesting the potential application of these compounds in preventing oxidative stress-related diseases (Zhang et al., 2009).

Corrosion Inhibition

• The application of organic compounds as corrosion inhibitors for metals in acidic mediums has been explored, indicating the potential of pyrazoline derivatives in material science and engineering to protect metals from corrosion (Saraswat & Yadav, 2020).

Optical and Photophysical Properties

• The study of the crystal structures and optical properties of novel pyrazoline derivatives can provide insights into their applications in material science, such as in the development of new fluorescent materials or sensors (Feng et al., 2018).

Catalytic and Synthetic Applications

• Research into the catalytic properties of compounds containing pyrazoline structures has implications for their use in synthetic chemistry, facilitating the development of new synthetic pathways and the production of complex organic molecules (Magubane et al., 2017).